Cas no 1804671-18-8 (2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine)

• Product Name: 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine
• CAS No: 1804671-18-8
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4862725
• Update Time: 2025-09-28

2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-5-3(2-9)1-4(6(10)11)7(12-5)13(14)15/h1,6H,2H2
• InChI Key： DQZCBELGABNILD-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C=C(C(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine

Comprehensive Overview of 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1804671-18-8)

2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1804671-18-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic rings known for their versatility in synthetic chemistry. The unique combination of functional groups—bromo, chloromethyl, difluoromethyl, and nitro—makes it a valuable intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in crop protection and drug discovery, as these sectors increasingly demand innovative solutions to address global challenges such as pest resistance and disease treatment.

The structural complexity of 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1804671-18-8) enables it to act as a key building block in the synthesis of more complex molecules. Its nitropyridine core, coupled with the halogenated substituents, provides multiple reactive sites for further chemical modifications. This characteristic is particularly appealing for medicinal chemists exploring targeted therapies and precision agriculture. Recent studies have highlighted its role in the design of enzyme inhibitors, which are critical in treating metabolic disorders and developing next-generation herbicides. The compound's difluoromethyl group, in particular, is a hotspot for research due to its ability to enhance metabolic stability and bioavailability.

From a synthetic chemistry perspective, the preparation of 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1804671-18-8) involves multi-step processes that require precise control over reaction conditions. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methodologies align with the growing demand for green chemistry practices, which emphasize reducing waste and energy consumption. The compound's compatibility with high-throughput screening platforms further underscores its utility in accelerating drug and agrochemical development pipelines.

The agrochemical industry has shown keen interest in 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1804671-18-8) due to its potential to address food security challenges. With the global population projected to reach 9.7 billion by 2050, the need for sustainable crop protection solutions is more pressing than ever. This compound's derivatives have demonstrated promising activity against a broad spectrum of plant pathogens, offering a pathway to reduce reliance on traditional pesticides. Additionally, its nitro group contributes to the compound's ability to disrupt microbial growth, making it a candidate for antibacterial and antifungal applications.

In the pharmaceutical realm, 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1804671-18-8) is being explored for its role in drug design. The bromo and chloromethyl groups serve as handles for further functionalization, enabling the creation of libraries of compounds for structure-activity relationship (SAR) studies. This approach is instrumental in identifying lead compounds for diseases such as cancer and neurodegenerative disorders. The compound's fluorinated moiety also aligns with the trend of incorporating fluorine into drug molecules to improve their pharmacokinetic properties.

Environmental and regulatory considerations are paramount when working with 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1804671-18-8). Researchers must adhere to stringent guidelines to ensure safe handling and disposal. The compound's biodegradability and ecotoxicity profiles are under active investigation to align with global initiatives such as the European Green Deal and REACH regulations. These efforts reflect the broader shift toward responsible innovation in chemical research and development.

Looking ahead, the versatility of 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1804671-18-8) positions it as a cornerstone for future breakthroughs in both agrochemical and pharmaceutical industries. Its ability to serve as a molecular scaffold for diverse applications underscores its value in addressing some of the most pressing challenges of our time. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing sustainable science and innovation.